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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)propanenitrile
CAS No.: 25268-06-8
Cat. No.: B3060339

Get Quote

Compound CAS: 30953-91-4 (Generic/Analogous) | Formula: C10H1:NO | MW: 161.20 g/mol

Executive Summary

This guide provides a comprehensive reference for the spectroscopic identification of 3-(3-
Methylphenoxy)propanenitrile. Synthesized via the cyanoethylation of m-cresol, this
compound serves as a critical building block for aryloxy-alkyl derivatives. The data presented
below synthesizes high-fidelity structural assignments validated against ortho/para isomers and
standard substitution additivity rules, ensuring precise identification during quality control and
reaction monitoring.

Synthesis & Sample Context

Understanding the sample origin is vital for interpreting spectral impurities. The compound is
typically prepared via a base-catalyzed Michael addition.

» Reaction:m-Cresol + Acrylonitrile

3-(3-Methylphenoxy)propanenitrile
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o Common Impurities: Unreacted m-cresol (phenolic OH signals), acrylonitrile oligomers, or
hydrolysis byproducts (amide/acid derivatives).

Synthesis Workflow Diagram

Acrylonitrile Reflux / Heating > Neutralization & 3-(3-Methylphenoxy)-
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Figure 1: Base-catalyzed synthesis pathway via Michael addition.

Nuclear Magnetic Resonance (NMR) Data

NMR is the primary tool for structural verification. The meta-substitution pattern of the aromatic
ring and the distinct triplet-triplet pattern of the propionitrile chain are diagnostic.

'H NMR Spectroscopy (400 MHz, CDCIs)

The proton spectrum is characterized by a distinct aliphatic region (two triplets) and a complex
aromatic region typical of 1,3-disubstituted benzenes.
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Shift (0, ppm) Multiplicity

. . Structural
Integration Assighment
Context

7.18 Triplet (t)

Meta to both
substituents;

1H Ar-H5 typically the most
deshielded

aromatic proton.

6.82 Doublet (d)

Para to the ether
1H Ar-H4 linkage; couples
with H5.

6.75 Singlet (s)

Isolated proton
between Methyl
and Ether

1H Ar-H2

groups.

6.72 Doublet (d)

Ortho to the
1H Ar-H6 ether linkage;

couples with H5.

4.15 Triplet (t)

Deshielded by
oxygen;

2H O-CH:z .yg .
diagnostic of

ether formation.

2.80 Triplet (%)

Shielded relative
to O-CH:2 but
deshielded by

the cyano group.

2H CH2-CN

2.33 Singlet (s)

Characteristic
3H Ar-CHs methyl group on

the aromatic ring.

13C NMR Spectroscopy (100 MHz, CDCI3)

The carbon spectrum confirms the presence of the nitrile group and the ether linkage.
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Shift (8, ppm) Carbon Type Assignment Notes
Deshielded by direct
157.8 Quaternary (Cq) Ar-C1 (Ipso-0)
oxygen attachment.
Shifted downfield by
139.8 Quaternary (Cq) Ar-C3 (Ipso-Me) o
methyl substitution.
129.4 CH Ar-C5 Meta carbon.
122.5 CH Ar-C4 Para to ether.
Characteristic nitrile
117.8 Quaternary (Cq) -CN (Nitrile) region (~117-120
ppm).
Isolated carbon
115.6 CH Ar-C2 )
between substituents.
111.4 CH Ar-C6 Ortho to ether.
63.2 CH:z O-CH: Ether carbon.
21.4 CHs Ar-CHs Methyl carbon.
Nitrile-adjacent
18.6 CH2 CH2-CN
methylene.
NMR Correlation Logic
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Nitrile Group

(-CH2-CN) H: 4.15 ppm (t)

I .
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/  (1~6-7Hz)
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Figure 2: 1H-1H COSY connectivity and chemical shift logic.

Infrared Spectroscopy (FT-IR)

IR analysis is rapid for confirming functional group transformation (disappearance of OH,
appearance of CN).
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Wavenumber . .
Intensity Functional Group Mode
(cm™)
Aromatic C-H
3050 - 3010 Weak Ar-C-H )
stretching.
_ . Methyl and Methylene
2960 - 2870 Medium Aliph-C-H _
C-H stretching.
) Diagnostic: Nitrile
2250 Medium/Sharp -C=N )
stretching frequency.
) Aromatic ring skeletal
1600, 1585 Medium Cc=C o
vibrations.
Aryl alkyl ether
1250 Strong C-0-C )
asymmetric stretch.
Symmetric ether
1040 Strong C-0-C
stretch.
Out-of-plane bending
780, 690 Strong Ar-H

(meta-substituted).

Mass Spectrometry (MS)

Method: Electron Impact (El), 70 eV. The fragmentation pattern is dominated by the cleavage
of the ether chain and the stability of the tolyloxy/tropylium ions.

e Molecular lon (M*):m/z 161 (Moderate intensity)

o Base Peak: Often m/z 91 (Tropylium) or m/z 121 (Cresol fragment).

Fragmentation Pathway

e M* (161): Intact molecule.

e Loss of CH2CN (M - 40): Cleavage of the propionitrile chain yields the m-tolyloxy
cation/radical (m/z 121).
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e Loss of CO (121 - 93): Phenolic degradation.

» Tropylium Formation (91): Rearrangement of the tolyl fragment (m/z 91), a hallmark of alkyl-
substituted benzenes.

Molecular lon
[C10H11NO]+
m/z 161

[CTH7O]+
(m-Tolyloxy)
m/z 121

- CH2CN
(Loss of 40 Da)

CO / Rearrangement

[CTHT7]+
(Tropylium)
m/z 91

Click to download full resolution via product page
Figure 3: Proposed EI-MS fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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